Cas no 896013-69-7 (7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 896013-69-7
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6537146
• Update Time: 2025-07-18

7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 7-methyl-N-[3-(1-methylethoxy)propyl]-4-oxo-

• Inchi： 1S/C16H21N3O3/c1-11(2)22-8-4-7-17-15(20)13-9-18-14-6-5-12(3)10-19(14)16(13)21/h5-6,9-11H,4,7-8H2,1-3H3,(H,17,20)
• InChI Key： DQCZGSFCZJUFFG-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C(NCCCOC(C)C)=O)=CN=2

Additional information on 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide

Introduction to 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 896013-69-7)

7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 896013-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is characterized by a pyrido[1,2-a]pyrimidine core with a methyl group at the 7-position, an oxo group at the 4-position, and an amide substituent at the 3-position. The amide substituent is further functionalized with a propan-2-yloxypropyl group, which imparts additional solubility and bioavailability properties to the molecule.

Recent studies have highlighted the potential therapeutic applications of 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers also noted that the compound demonstrates low cytotoxicity towards normal cells, making it a promising candidate for the treatment of inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry in 2022, 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide was evaluated for its anti-cancer properties. The results showed that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide could be developed as a novel anti-cancer agent.

Beyond its anti-inflammatory and anti-cancer activities, 7-methyl-4-oxo-N-3-(propan-2-yloxy)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also shown promise in neuroprotective applications. A study published in Neuropharmacology in 2020 demonstrated that this compound protects neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-methyl-4-o xo-N -3 -(propan -2 -y loxy )pr op yl -4 H -pyri do [1 , 2 -a ]pyri midine -3 -car boxam ide have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an oral medication. Additionally, it exhibits low plasma protein binding and a moderate volume of distribution, indicating that it can effectively reach target tissues.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 7-methyl -4 -ox o-N -3 -(pro pan -2 -y loxy )pr op yl -4 H -pyri do [1 , 2 -a ]pyri midine -3 -car boxam ide. For example, nanoparticle-based delivery systems have been developed to improve its solubility and stability in biological environments. These delivery systems have shown promising results in preclinical studies, demonstrating enhanced efficacy and reduced side effects compared to conventional formulations.

In conclusion, 7-methyl -4 -ox o-N -3 -(pro pan -2 -y loxy )pr op yl -4 H -pyri do [1 , 2 -a ]pyri midine -3 -car boxam ide (CAS No . 89601 3 -69 -7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for inflammatory diseases, cancer, and neurodegenerative disorders.